N-(3'-acetyl-7-chloro-2-oxo-1-{[2-(prop-2-en-1-yloxy)phenyl]methyl}-1,2-dihydro-3'H-spiro[indole-3,2'-[1,3,4]thiadiazole]-5'-yl)acetamide

• IUPAC Name: N-[4-acetyl-7'-chloro-2'-oxo-1'-[(2-prop-2-enoxyphenyl)methyl]spiro[1,3,4-thiadiazole-5,3'-indole]-2-yl]acetamide
• InChI: InChI=1S/C23H21ClN4O4S/c1-4-12-32-19-11-6-5-8-16(19)13-27-20-17(9-7-10-18(20)24)23(21(27)31)28(15(3)30)26-22(33-23)25-14(2)29/h4-11H,1,12-13H2,2-3H3,(H,25,26,29)
• InChI Key: YIJRUPLDIYROEI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN(C2(S1)C3=C(C(=CC=C3)Cl)N(C2=O)CC4=CC=CC=C4OCC=C)C(=O)C
• Molecular Formula: C23H21ClN4O4S
• Molecular Weight: 485.0 g/mol

Description

Indole is a bicyclic compound consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring. Thiadiazole is a type of azole with two nitrogen atoms and a sulfur atom in the five-membered ring. The acetyl group is a functional group of atoms consisting of a methyl group single-bonded to a carbonyl.

Synthesis Analysis

The synthesis of similar compounds often involves reactions like nucleophilic substitution, condensation, or cyclization. For instance, quinazoline derivatives can be synthesized by treating them with chloroacetyl chloride to produce the 2-chloro-N-(4-oxo-2-quinazolin3(3H)-yl) acetamide derivatives.

Molecular Structure Analysis

The molecular structure of compounds like this can be analyzed using techniques such as Fourier-transform infrared spectroscopy (FTIR), nuclear magnetic resonance (NMR), and mass spectrometry.

Chemical Reactions Analysis

Compounds containing indole, thiadiazole, and acetyl groups can participate in a variety of chemical reactions. For example, indole can undergo electrophilic substitution, particularly at the C3 position.

Physical And Chemical Properties Analysis

The physical and chemical properties of such a compound would depend on its specific structure. Factors influencing these properties could include the compound’s polarity, the presence of functional groups, and the compound’s overall shape and size.

Mechanism of Action

The mechanism of action of such compounds would depend on their specific biological activity. For example, many azole compounds are known to inhibit the enzyme lanosterol 14α-demethylase, disrupting the synthesis of ergosterol, a key component of fungal cell membranes.

Safety and Hazards

The safety and hazards associated with a compound like this would depend on its specific biological activities. As with any chemical compound, appropriate safety measures should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

Future research on similar compounds could involve further exploration of their biological activities, the development of more efficient synthesis methods, and the design of analogs with improved properties.